Cas no 2137469-73-7 (Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-hydroxy-4-methoxy-)

• Product Name: Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-hydroxy-4-methoxy-
• CAS No: 2137469-73-7
• MF: C₂₄H₂₀BrNO₆
• MW: 498.322706222534
• CID: 5255462
• PubChem ID: 165442111
• Update Time: 2025-10-28

Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-hydroxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-hydroxy-4-methoxy-
• 2137469-73-7
• 2-(2-bromo-5-hydroxy-4-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• EN300-385385

• Inchi： 1S/C24H20BrNO6/c1-31-21-11-19(25)17(10-20(21)27)22(23(28)29)26-24(30)32-12-18-15-8-4-2-6-13(15)14-7-3-5-9-16(14)18/h2-11,18,22,27H,12H2,1H3,(H,26,30)(H,28,29)
• InChI Key： KMWUSXJOXKDQSL-UHFFFAOYSA-N
• SMILES： C1(C(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C(O)=O)=CC(O)=C(OC)C=C1Br

Computed Properties

• Exact Mass: 497.04740g/mol
• Monoisotopic Mass: 497.04740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.529±0.06 g/cm3(Predicted)
• Boiling Point: 712.9±60.0 °C(Predicted)
• pka: 3.21±0.10(Predicted)

Additional information on Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-hydroxy-4-methoxy-

Comprehensive Overview of Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-hydroxy-4-methoxy- (CAS No. 2137469-73-7)

Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-hydroxy-4-methoxy- (CAS No. 2137469-73-7) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). The compound's bromine and methoxy substituents enhance its reactivity, enabling precise modifications in complex molecular architectures.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged due to advancements in bioconjugation and drug discovery. Researchers frequently search for "Fmoc-protected building blocks" or "peptide synthesis reagents," highlighting its relevance in modern chemistry. The hydroxy and methoxy functional groups further expand its utility in designing targeted therapeutics, particularly in oncology and immunology.

The compound's CAS No. 2137469-73-7 ensures traceability and compliance with regulatory standards, a critical factor for laboratories focusing on GMP synthesis. Its stability under ambient conditions and compatibility with automated synthesizers have made it a preferred choice for high-throughput screening (HTS) platforms. Additionally, its role in click chemistry applications aligns with the growing interest in modular synthesis techniques.

From an environmental perspective, the compound's low ecotoxicity and biodegradability profile are increasingly important, as industries prioritize green chemistry principles. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its purity, addressing the need for "high-purity synthetic intermediates" in peer-reviewed studies.

Future applications of Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-hydroxy-4-methoxy- may include nanomedicine and biomaterials engineering, where its functional groups can facilitate crosslinking or surface modifications. As the scientific community explores "next-generation drug delivery systems," this compound's versatility positions it as a key enabler of innovation.